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For Researchers, Scientists, and Drug Development Professionals

The accurate absolute quantification of lipids is crucial for understanding their roles in health
and disease, and for the development of novel therapeutics. This guide provides an objective
comparison of commercially available reference standards for the absolute quantification of
lipids using mass spectrometry. We will delve into the offerings of key market players, present
comparative data, and provide a detailed experimental protocol for a typical lipidomics
workflow.

Comparison of Commercial Lipid Reference
Standards

The selection of an appropriate internal standard is a critical step in achieving accurate and
reproducible quantification of lipid species. Stable isotope-labeled lipids, such as those
containing deuterium (2H) or carbon-13 (*3C), are considered the gold standard for absolute
guantification as they closely mimic the chemical and physical properties of their endogenous
counterparts, correcting for variability throughout the analytical workflow.[1]
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Several companies offer well-characterized lipid standards and mixtures. Below is a

comparison of prominent offerings from Avanti Polar Lipids (distributed by Merck/Sigma-
Aldrich), SCIEX, and Cayman Chemical.

Product Comparison

Feature

Avanti Polar Lipids
SPLASH™
LIPIDOMIX™

SCIEX Lipidyzer™
Platform Standards

Cayman Chemical
MaxSpec®
Standards

Standard Type

Mixture of deuterium-
labeled lipids
representing major

lipid classes.[2][3]

Mixture of over 50
labeled molecular
species across 13

lipid classes.[4][5]

Individual and mixed
ready-to-use
standards.[6][7]

Single vial with

concentrations

Comprehensive kits

including internal

Wide range of

individual standards

Composition o standards, tuning )
optimized for human ] and curated mixtures.
) solutions, and QC
plasma analysis.[3][9] [7][10]
standards.[4]
Multiple internal
) ) standards per lipid Flexible, can be used
o Typically one internal ) ]
Quantification o class to account for for single-point or
standard per lipid o ) ] o o
Strategy variations in fatty acid multi-point calibration.

class.[11]

chain length and

saturation.[5]

[7]

Intended Use

Broadly applicable to
multiple MS platforms
for quantitative

lipidomics.[3]

Specifically designed
and validated for the
SCIEX Lipidyzer™
Platform.[4]

Versatile for various
mass spectrometry
applications, including
targeted and

untargeted lipidomics.

[6]

Key Advantage

Convenience and
cost-effectiveness
with a pre-mixed, well-
characterized solution.

[3]

A comprehensive,
platform-specific
solution designed to
minimize quantitative
bias.[5]

High flexibility with a
vast catalog of
individual high-purity
standards.[7]
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Representative Quantitative Performance

The following table summarizes typical quantitative performance characteristics that can be
expected when using these standards in a validated lipidomics workflow. It is important to note
that actual performance will vary depending on the specific lipid, matrix, instrumentation, and
experimental conditions.

Parameter

Avanti SPLASH™
LIPIDOMIX™
(Representative
Values)

SCIEX Lipidyzer™
Platform
(Representative
Values)

Cayman Chemical
MaxSpec®
(Representative
Values)

Limit of Detection
(LOD)

fmol to low pmol

range on-column

fmol to low pmol

range on-column

Analyte-dependent,
typically low pmol

range

Limit of Quantification

(LOQ)

Low pmol range on-

column

Low pmol range on-

column

Analyte-dependent,
typically low to mid

pmol range

Linear Dynamic

Range

3-5 orders of

magnitude

4-5 orders of

magnitude

3-4 orders of

magnitude

Coefficient of Variation
(%CV)

Typically <15% for

most lipid species

Reported as ~10% for
QC samples.[12]

High reproducibility
with lot-to-lot

consistency.

Recovery

Generally >80%,
corrected by internal

standards

High recovery rates
due to optimized

protocols

High recovery rates
with appropriate

extraction methods

Experimental Protocol: Absolute Quantification of
Lipids using LC-MS/MS

This section provides a detailed methodology for the absolute quantification of lipids in a
biological matrix (e.g., plasma) using a liquid chromatography-tandem mass spectrometry (LC-
MS/MS) approach with stable isotope-labeled internal standards.
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Sample Preparation and Lipid Extraction (Modified Folch
Method)

o Sample Thawing and Aliquoting: Thaw frozen plasma samples on ice. Aliquot 50 pL of
plasma into a 2 mL glass vial.

Internal Standard Spiking: Add a known amount of the internal standard mixture (e.g., 10 pL
of SPLASH™ LIPIDOMIX™) directly to the plasma sample. This is a critical step to ensure
that the internal standard undergoes the same extraction and analysis variability as the
endogenous lipids.[13]

Solvent Addition: Add 1 mL of a 2:1 (v/v) mixture of chloroform:methanol to the sample vial.

Vortexing: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and to
disrupt lipid-protein complexes.

Phase Separation: Add 200 pL of 0.9% NacCl solution to induce phase separation. Vortex
briefly.

Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will result in a
lower organic phase (containing lipids), a protein disk at the interface, and an upper aqueous
phase.

Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette and
transfer it to a clean 2 mL glass vial.

Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

Reconstitution: Reconstitute the dried lipid extract in 100 pL of a solvent suitable for LC-MS
analysis, such as a 1:1 (v/v) mixture of methanol:isopropanol. Vortex to ensure the lipids are
fully dissolved.

LC-MS/MS Analysis

 Instrumentation: Utilize a high-performance liquid chromatography (HPLC) or ultra-high-
performance liquid chromatography (UHPLC) system coupled to a high-resolution mass
spectrometer (e.g., Q-TOF or Orbitrap).[13]
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o Chromatographic Separation:

o

Column: A C18 reversed-phase column is commonly used for lipidomics.

[¢]

Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate.

[¢]

Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate.

[e]

Gradient: A typical gradient starts with a high percentage of mobile phase A, gradually
increasing the proportion of mobile phase B to elute lipids based on their polarity.

o Mass Spectrometry Parameters:

o lonization Source: Electrospray ionization (ESI) in both positive and negative ion modes to
detect a broad range of lipid classes.

o Data Acquisition: Acquire data in a data-dependent acquisition (DDA) or data-independent
acquisition (DIA) mode to obtain both quantitative (MS1) and qualitative (MS/MS for
identification) information.

Data Analysis and Quantification

o Peak Integration: Use specialized software (e.g., Skyline, LipidSearch™, or vendor-specific
software) to identify and integrate the chromatographic peaks for both the endogenous lipids
and the stable isotope-labeled internal standards.[2]

» Calibration Curve: For absolute quantification, prepare a series of calibration standards with
known concentrations of the target analytes and a constant concentration of the
corresponding internal standards. Plot the ratio of the analyte peak area to the internal
standard peak area against the analyte concentration to generate a calibration curve.

» Concentration Calculation: Determine the concentration of each lipid species in the biological
samples by interpolating the analyte-to-internal standard peak area ratio from the calibration
curve. The final concentration is then calculated based on the initial sample volume.

Workflow for Absolute Lipid Quantification
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Caption: Workflow for absolute lipid quantification using internal standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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